3-[(4-tert-butylbenzoyl)amino]-3-(4-methoxyphenyl)propanoic acid

• IUPAC Name: 3-[(4-tert-butylbenzoyl)amino]-3-(4-methoxyphenyl)propanoic acid
• InChI: InChI=1S/C21H25NO4/c1-21(2,3)16-9-5-15(6-10-16)20(25)22-18(13-19(23)24)14-7-11-17(26-4)12-8-14/h5-12,18H,13H2,1-4H3,(H,22,25)(H,23,24)
• InChI Key: ZXIVPRQXGXGQRA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)C(=O)NC(CC(=O)O)C2=CC=C(C=C2)OC
• Molecular Formula: C21H25NO4
• Molecular Weight: 355.4 g/mol

Description

3-[(4-tert-butylbenzoyl)amino]-3-(4-methoxyphenyl)propanoic acid, also known as Boc-L-phenylalanine-O-(4-methoxyphenyl)methyl ester, is a chemical compound that has been extensively studied for its potential use in scientific research. This compound is a derivative of phenylalanine and has been shown to exhibit a range of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 3-[(4-tert-butylbenzoyl)amino]-3-(4-methoxyphenyl)propanoic acid is not fully understood. However, it is believed to inhibit the activity of enzymes involved in the growth and proliferation of cancer cells.
Biochemical and Physiological Effects:
3-[(4-tert-butylbenzoyl)amino]-3-(4-methoxyphenyl)propanoic acid has been shown to exhibit a range of biochemical and physiological effects. These include anti-cancer activity, anti-inflammatory activity, and antioxidant activity.

Advantages and Limitations for Lab Experiments

One advantage of using 3-[(4-tert-butylbenzoyl)amino]-3-(4-methoxyphenyl)propanoic acid in lab experiments is its ability to inhibit the growth of cancer cells. This makes it a promising candidate for the development of new anti-cancer drugs. However, one limitation of using this compound is that its mechanism of action is not fully understood, which makes it difficult to optimize its use in lab experiments.

Future Directions

There are several potential future directions for research involving 3-[(4-tert-butylbenzoyl)amino]-3-(4-methoxyphenyl)propanoic acid. One area of research could be focused on elucidating the compound's mechanism of action. Another area of research could be focused on optimizing the use of this compound in the development of new anti-cancer drugs. Additionally, this compound could be further studied for its potential use in the treatment of other diseases, such as inflammation and oxidative stress.

Scientific Research Applications

3-[(4-tert-butylbenzoyl)amino]-3-(4-methoxyphenyl)propanoic acid has been used in a variety of scientific research applications. One of the main areas of research has been in the development of new drugs for the treatment of cancer. This compound has been shown to exhibit anti-cancer activity by inhibiting the growth of cancer cells.